Cas no 70648-33-8 (Benzenethiol, pentakis(methylthio)-)

• Product Name: Benzenethiol, pentakis(methylthio)-
• CAS No: 70648-33-8
• MF: C₁₁H₁₆S₆
• MW: 340.634735107422
• CID: 1745174
• Update Time: 2024-11-27

Benzenethiol, pentakis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, pentakis(methylthio)-
• Benzenethiol, 2,3,4,5,6-pentakis(methylthio)-

• Inchi： 1S/C11H16S6/c1-13-7-6(12)8(14-2)10(16-4)11(17-5)9(7)15-3/h12H,1-5H3
• InChI Key： VZUCAAALDLHQSJ-UHFFFAOYSA-N
• SMILES： C1(S)=C(SC)C(SC)=C(SC)C(SC)=C1SC

Computed Properties

• Exact Mass: 339.95788

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 95-97 °C
• Boiling Point: 351.8±42.0 °C(Predicted)
• PSA: 0
• pka: 5.22±0.50(Predicted)